Cas no 1807091-50-4 (Methyl 5-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 5-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1807091-50-4
• MF: C₁₀H₇BrF₂N₂O₂
• MW: 305.075588464737
• CID: 4880444
• Update Time: 2025-08-05

Methyl 5-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H7BrF2N2O2/c1-17-10(16)8-6(3-14)7(9(12)13)5(2-11)4-15-8/h4,9H,2H2,1H3
• InChI Key： HENMLNJDKOXKLC-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(=O)OC)C(C#N)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 1.9
• Topological Polar Surface Area: 63

Additional information on Methyl 5-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate

Comprehensive Analysis of Methyl 5-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1807091-50-4)

Methyl 5-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1807091-50-4) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl, cyano, and difluoromethyl functional groups, has garnered attention for its potential in drug discovery and material science. Researchers are increasingly exploring its utility as a building block for synthesizing novel heterocyclic compounds, particularly in the development of kinase inhibitors and antimicrobial agents.

The structural features of Methyl 5-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate make it a versatile intermediate in organic synthesis. The presence of the bromomethyl group allows for further functionalization via nucleophilic substitution reactions, while the cyano and difluoromethyl groups contribute to its electronic properties and metabolic stability. These attributes align with current trends in medicinal chemistry, where fluorinated compounds are prized for their enhanced bioavailability and target selectivity. Recent studies highlight its role in optimizing lead compounds for diseases like cancer and inflammatory disorders.

In the context of sustainability, the synthesis of Methyl 5-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate has been refined to minimize waste and improve atom economy. Green chemistry principles, such as catalytic bromination and solvent-free reactions, are now being applied to its production. This aligns with the growing demand for eco-friendly synthetic routes in the pharmaceutical industry, a topic frequently searched in academic and industrial forums.

From a technical perspective, the compound’s pyridine-2-carboxylate core is instrumental in designing metal-organic frameworks (MOFs) and luminescent materials. Its ability to act as a ligand for transition metals has sparked interest in materials science, particularly for applications in catalysis and sensing. Researchers are also investigating its photophysical properties, which could lead to advancements in OLED technology—a hot topic in materials science discussions.

Analytical characterization of Methyl 5-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate typically involves advanced techniques like NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure purity and confirm structural integrity, critical for its use in high-value applications. The compound’s stability under various conditions is another area of active research, with studies focusing on its degradation pathways and storage recommendations.

In summary, Methyl 5-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1807091-50-4) represents a cutting-edge tool for researchers exploring fluorinated heterocycles and multifunctional intermediates. Its relevance to drug development, green chemistry, and advanced materials ensures its continued prominence in scientific literature and industrial applications.